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(methylsulfonyl)benzaldehyde

Cat. No.: B581409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Fluoro-4-(methylsulfonyl)benzaldehyde is a fluorinated benzaldehyde derivative that

serves as a key intermediate in organic synthesis. Its unique molecular structure, featuring both

a fluoro group and a methylsulfonyl moiety, imparts distinct chemical properties that make it a

valuable building block in the development of pharmaceuticals and other fine chemicals.[1] The

presence of the electron-withdrawing fluoro and methylsulfonyl groups enhances the reactivity

of the aldehyde functional group, facilitating its participation in a variety of chemical reactions.

[1] This document provides a comprehensive overview of the known physical properties of 2-
Fluoro-4-(methylsulfonyl)benzaldehyde.

Chemical Identity
There appears to be a discrepancy in the publicly available information regarding the primary

CAS number for this compound. Multiple suppliers associate it with both 1197193-11-5[2] and

86156-12-1.[1] Researchers are advised to verify the CAS number with their specific supplier.

IUPAC Name: 2-Fluoro-4-(methylsulfonyl)benzaldehyde

Synonyms: 2-Fluoro-4-methylsulfonylbenzaldehyde, 4-(Methylsulfonyl)-2-

fluorobenzaldehyde[1]
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Molecular Formula: C₈H₇FO₃S[1]

Physical Properties
The following table summarizes the available physical and chemical properties of 2-Fluoro-4-
(methylsulfonyl)benzaldehyde. It should be noted that key quantitative data such as melting

point, boiling point, density, and solubility are not consistently reported in publicly available

literature and supplier specifications.

Property Value Source(s)

Molecular Weight 202.20 g/mol [1]

Appearance White powder [2]

Purity ≥96% [2]

Storage Conditions
Sealed and preserved in an

inert atmosphere at 2-8°C.
[2]

Hazard Irritant [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Fluoro-4-
(methylsulfonyl)benzaldehyde are not available in the cited resources. The determination of

properties such as melting point, boiling point, and solubility would follow standard laboratory

procedures as outlined in established pharmacopeias and chemical analysis handbooks.

Role in Chemical Synthesis
2-Fluoro-4-(methylsulfonyl)benzaldehyde is primarily utilized as an intermediate in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

industries.[1] Its functional groups allow for a variety of subsequent chemical transformations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/TW/zh/search/4-fluoro-benzaldehyde-density?focus=products&page=1&perpage=30&sort=relevance&term=4%20fluoro%20benzaldehyde%20density&type=product
https://www.benchchem.com/product/b581409?utm_src=pdf-body
https://www.benchchem.com/product/b581409?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/search/4-fluoro-benzaldehyde-density?focus=products&page=1&perpage=30&sort=relevance&term=4%20fluoro%20benzaldehyde%20density&type=product
https://www.accelachem.com/cn/productview_goodsid_3760_goodscode_SY006861.html
https://www.accelachem.com/cn/productview_goodsid_3760_goodscode_SY006861.html
https://www.accelachem.com/cn/productview_goodsid_3760_goodscode_SY006861.html
https://www.sigmaaldrich.com/TW/zh/search/4-fluoro-benzaldehyde-density?focus=products&page=1&perpage=30&sort=relevance&term=4%20fluoro%20benzaldehyde%20density&type=product
https://www.benchchem.com/product/b581409?utm_src=pdf-body
https://www.benchchem.com/product/b581409?utm_src=pdf-body
https://www.benchchem.com/product/b581409?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/search/4-fluoro-benzaldehyde-density?focus=products&page=1&perpage=30&sort=relevance&term=4%20fluoro%20benzaldehyde%20density&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role of 2-Fluoro-4-(methylsulfonyl)benzaldehyde in Synthesis

2-Fluoro-4-(methylsulfonyl)benzaldehyde

Chemical Reactions
(e.g., condensation, oxidation, reduction)

Pharmaceutical Intermediates Agrochemical Intermediates Fine Chemicals

Click to download full resolution via product page

Caption: Synthetic utility of 2-Fluoro-4-(methylsulfonyl)benzaldehyde.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information to suggest that 2-Fluoro-4-
(methylsulfonyl)benzaldehyde has direct biological activity or is involved in specific signaling

pathways. Its primary role is that of a precursor molecule in the synthesis of biologically active

compounds.

Conclusion
2-Fluoro-4-(methylsulfonyl)benzaldehyde is a chemical intermediate with well-defined

molecular characteristics but limited publicly available data on its quantitative physical

properties. Researchers should exercise due diligence in sourcing this compound, paying

particular attention to the conflicting CAS numbers. The information provided herein serves as

a foundational guide for professionals in the fields of chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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